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Compound of Interest

Compound Name: SAG-524

Cat. No.: B12383180

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical dosage,

administration, and experimental protocols for SAG-524, a novel, orally bioavailable small

molecule inhibitor of Hepatitis B Virus (HBV) replication.[1] SAG-524 acts as an HBV RNA

destabilizer, offering a promising therapeutic strategy for achieving a functional cure for chronic

HBV infection.[2][3]

Mechanism of Action
SAG-524 selectively destabilizes HBV RNA by targeting the host poly(A) polymerase D5

(PAPD5).[1] Normally, PAPD5 is recruited to HBV RNA, where it adds guanine residues to the

poly(A) tail, protecting the viral RNA from degradation.[2] SAG-524 disrupts this process,

leading to the shortening of the HBV RNA poly(A) tail and subsequent degradation of both

pregenomic RNA (pgRNA) and PreS/S mRNA. This targeted action results in a significant

reduction of Hepatitis B surface antigen (HBsAg) and HBV DNA levels.
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Seed HepG2.2.15 cells
in 96-well plates

Prepare serial dilutions
of SAG-524

Treat cells and
incubate for 3-6 days

Collect supernatant

Assess cell viability
(e.g., MTS assay)

Quantify HBsAg (ELISA)
and HBV DNA (qPCR)

Calculate IC50 values
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In Vitro Studies

In Vivo Studies

Safety & Toxicology

Potency & Selectivity
(IC50 Determination)

Efficacy in Animal Models
(e.g., PXB Mice)

Cytotoxicity Assays

Dose Range-Finding

Pharmacokinetics (PK)
ADME Profiling

Repeat-Dose Toxicology
(Rodent & Non-Rodent)

Determination of NOAEL

First-in-Human
Clinical Trials
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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